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Compound of Interest

Compound Name:
1-(5-Bromopyrimidin-2-yl)-4-

piperidinone

Cat. No.: B1387645 Get Quote

A Comprehensive Guide to the Safe Disposal of 1-(5-Bromopyrimidin-2-yl)-4-piperidinone

For researchers, scientists, and drug development professionals, the responsible management

and disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides a detailed, procedural framework for the safe

disposal of 1-(5-Bromopyrimidin-2-yl)-4-piperidinone (CAS No. 914347-64-1), a halogenated

heterocyclic compound.

In the absence of a specific Safety Data Sheet (SDS) with explicit disposal instructions, a

conservative approach based on the compound's structural components is essential. This

involves treating the substance as a hazardous chemical waste and adhering to stringent

disposal protocols.

Hazard Assessment and Characterization
A thorough risk assessment is the foundation of safe chemical handling. Lacking a specific

SDS, the hazard profile of 1-(5-Bromopyrimidin-2-yl)-4-piperidinone must be inferred from

its principal structural moieties: the brominated pyrimidine ring and the 4-piperidone core.

Brominated Pyrimidine Moiety: As a halogenated organic compound, this part of the

molecule is of primary concern for disposal. Halogenated wastes are regulated to prevent

the formation of persistent and toxic byproducts, such as dioxins, during improper

incineration.[1][2] The U.S. Environmental Protection Agency (EPA) lists numerous
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halogenated organic compounds (HOCs) that are subject to specific land disposal

restrictions, underscoring the need for specialized treatment.[3] Therefore, any waste

containing this compound must be classified as halogenated organic waste.[4][5]

4-Piperidone Moiety: Analogous compounds, such as N-Boc-4-piperidone and other

piperidine derivatives, are known to cause skin irritation, serious eye irritation, and potential

respiratory irritation.[6][7] Some are also classified as harmful if swallowed.[8] It is prudent to

assume that 1-(5-Bromopyrimidin-2-yl)-4-piperidinone shares these irritant and potentially

toxic properties.

Based on this analysis, the compound should be handled as a hazardous substance with

presumed skin, eye, and respiratory irritation, and potential oral toxicity.

Immediate Safety and Handling Protocols
Before beginning any work that will generate waste, establish a safe operating procedure.

Personal Protective Equipment (PPE): Always wear appropriate PPE to minimize exposure.

This includes:

Eye Protection: Tightly fitting safety goggles or a face shield.[9]

Hand Protection: Chemical-resistant gloves, such as nitrile rubber.[4]

Body Protection: A laboratory coat must be worn to prevent skin contact.[9]

Engineering Controls: All handling and weighing of the solid compound should be conducted

in a well-ventilated area, preferably within a certified chemical fume hood, to prevent the

inhalation of dust or aerosols.[4][9] Ensure that eyewash stations and safety showers are

readily accessible.[10]

Step-by-Step Disposal Protocol
The disposal of 1-(5-Bromopyrimidin-2-yl)-4-piperidinone must be systematic and compliant

with local, state, and federal regulations. Under no circumstances should this chemical or its

containers be disposed of in regular trash or down the sanitary sewer.[4]
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Step 1: Waste Segregation Proper segregation is critical to ensure safe disposal and control

costs.

All waste containing this compound must be classified as Hazardous Waste.

It must be segregated as Halogenated Organic Waste.[4][5] Do not mix this waste with non-

halogenated solvents or other incompatible waste streams, such as strong oxidizing agents

or acids.[1][9]

Step 2: Waste Collection

Solid Waste: Collect the pure compound and any contaminated disposable materials (e.g.,

weighing papers, contaminated gloves, absorbent pads) in a dedicated solid hazardous

waste container.[4]

Liquid Waste: If the compound is dissolved in a solvent, the solution must be collected in a

container designated for halogenated liquid waste.

Container Requirements: Use a container made of a compatible material (e.g., high-density

polyethylene) that is in good condition with a secure, leak-proof lid.[4][11]

Step 3: Labeling Proper labeling is a regulatory requirement and essential for safety.

As soon as the first drop of waste is added, affix a "Hazardous Waste" tag to the container.

The label must include the full chemical name: "1-(5-Bromopyrimidin-2-yl)-4-
piperidinone," the CAS number "914347-64-1," and the accumulation start date.[4]

List the associated hazards: "Toxic," "Irritant," "Environmental Hazard."

Step 4: Storage

Store the sealed waste container in a designated and properly ventilated Satellite

Accumulation Area (SAA) at or near the point of generation.[4]

The SAA should be secure and away from general laboratory traffic, and containers should

be inspected regularly for any signs of leakage.[4][11]
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Step 5: Final Disposal

The final disposal must be managed by a licensed environmental services company.[4][12]

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

waste collection.

The recommended disposal method for halogenated organic compounds is high-temperature

incineration in a specialized facility equipped with afterburners and scrubbers to safely

manage the combustion byproducts.[4][13]

Spill Management
In the event of a spill, immediate and correct action is crucial to mitigate risks.

Evacuate the immediate area and restrict access.

Ventilate the space, if safe to do so.

Wear appropriate PPE, including respiratory protection if dust is present.

Contain the spill using an inert absorbent material such as vermiculite, sand, or earth.[9]

Collect the absorbed material using non-sparking tools and place it into the designated

hazardous waste container for halogenated solids.[9]

Clean the spill area thoroughly with a suitable solvent (e.g., isopropanol, ethanol), followed

by soap and water. All cleaning materials must also be disposed of as hazardous waste.

Data Summary
The table below summarizes key information for 1-(5-Bromopyrimidin-2-yl)-4-piperidinone.
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Property Value Reference

Chemical Name
1-(5-Bromopyrimidin-2-yl)-4-

piperidinone
[14][15]

CAS Number 914347-64-1 [14][15]

Molecular Formula C₉H₁₀BrN₃O [14][15]

Molecular Weight 256.10 g/mol [14][15]

Presumed Hazards

Causes skin irritation, Causes

serious eye irritation, May

cause respiratory irritation,

Harmful if swallowed.

[7][8][9][16]

Disposal Workflow Diagram
The following diagram outlines the decision-making process for the proper disposal of waste

containing 1-(5-Bromopyrimidin-2-yl)-4-piperidinone.
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Caption: Disposal workflow for 1-(5-Bromopyrimidin-2-yl)-4-piperidinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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